Cas no 520-43-4 (methyl 2-hydroxy-4-methoxy-6-methylbenzoate)

methyl 2-hydroxy-4-methoxy-6-methylbenzoate structure
520-43-4 structure
Product Name:methyl 2-hydroxy-4-methoxy-6-methylbenzoate
CAS No:520-43-4
MF:C10H12O4
MW:196.199883460999
CID:1575320
PubChem ID:596344
Update Time:2025-04-21

methyl 2-hydroxy-4-methoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-4-methoxy-6-methylbenzoate
    • 2-Hydroxy-4-methoxy-6-methylbenzoic Acid Methyl Ester
    • 4-Methoxy-2,6-cresotic Acid Methyl Ester
    • benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, methyl ester
    • Orsellinic Acid Methyl Ester 4-Methyl Ether
    • Sparassol
    • ENZOIC ACID, 2-HYDROXY-4-METHOXY-6-METHYL-, METHYL ESTER
    • Everninate methyl
    • Spectrum2_000404
    • DTXSID901028412
    • SCHEMBL950536
    • Methyl 4-methoxy-6-methylsalicylate
    • KBioGR_001562
    • Spectrum4_000951
    • SDCCGMLS-0066908.P001
    • Q15427855
    • SPBio_000328
    • Spectrum3_000264
    • METHYL EVERNINIC ACID
    • CHEMBL1595401
    • A934048
    • NCGC00095818-02
    • PD119036
    • CHEBI:92544
    • AKOS000278016
    • Spectrum5_001794
    • KBio3_001208
    • UNII-49LGW9K0EH
    • methyl 4-methoxy-6-methyl-salicylate
    • 2-Hydroxy-4-methoxy-6-methyl-benzoic acid methyl ester
    • 49LGW9K0EH
    • Methyl everninate
    • SR-05000002435
    • SPECTRUM210924
    • BSPBio_001708
    • SR-05000002435-1
    • Methyl 2-hydroxy-4-methoxy-6-methylbenzoate #
    • 520-43-4
    • CS-0612495
    • Sparassol [MI]
    • CCG-38673
    • HY-W573700
    • BRD-K31477169-001-01-3
    • NCGC00095818-01
    • DA-53073
    • Inchi: 1S/C10H12O4/c1-6-4-7(13-2)5-8(11)9(6)10(12)14-3/h4-5,11H,1-3H3
    • InChI Key: PFVPJOAAHSOENR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C(=O)OC)=C(C)C=1)O

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Melting Point: 67-68°; mp 170°
  • PSA: 55.76

methyl 2-hydroxy-4-methoxy-6-methylbenzoate Related Literature

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